Cas no 1384427-44-4 (Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride)

• Product Name: Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride
• CAS No: 1384427-44-4
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• CID: 4595791
• PubChem ID: 71755570
• Update Time: 2025-06-12

Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride
• methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate;hydrochloride
• Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride

• Inchi： 1S/C9H17NO3.ClH/c1-12-6-4-9(8(11)13-2)3-5-10-7-9;/h10H,3-7H2,1-2H3;1H
• InChI Key： YTSMTLNLLFAZIO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(CCOC)CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Topological Polar Surface Area: 47.6

Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride

Research Briefing on Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride (CAS: 1384427-44-4)

Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride (CAS: 1384427-44-4) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical agents, particularly those targeting neurological and metabolic disorders. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and biological activities.

The compound's structural features, including the pyrrolidine ring and the methoxyethyl substituent, make it a versatile building block for the development of bioactive molecules. Recent publications have explored its role in the synthesis of inhibitors for enzymes such as dipeptidyl peptidase-4 (DPP-4) and monoamine oxidase (MAO), which are relevant to diabetes and neurodegenerative diseases, respectively. These studies underscore the compound's importance in the design of next-generation therapeutics.

One of the most notable advancements in the use of Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride is its application in the synthesis of proline-based peptidomimetics. These compounds mimic the structure of natural peptides and are designed to enhance stability and bioavailability. Recent research has demonstrated the efficacy of these peptidomimetics in modulating protein-protein interactions, offering new avenues for drug development in oncology and immunology.

In addition to its role in drug synthesis, the compound has been investigated for its physicochemical properties. Studies have shown that its hydrochloride salt form improves solubility and stability, making it more suitable for formulation in oral and injectable drug products. These findings are critical for pharmaceutical development, as they address common challenges associated with drug delivery and bioavailability.

Recent patent filings have also highlighted the commercial potential of Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride. Several pharmaceutical companies have claimed its use in proprietary drug formulations, indicating a growing interest in its application across multiple therapeutic areas. This trend is expected to drive further research and development efforts in the coming years.

In conclusion, Methyl 3-(2-methoxyethyl)pyrrolidine-3-carboxylate hydrochloride (CAS: 1384427-44-4) represents a promising compound in the field of medicinal chemistry. Its versatility as a synthetic intermediate, combined with its favorable physicochemical properties, positions it as a valuable tool for the development of new therapeutics. Ongoing research is likely to uncover additional applications, further solidifying its role in drug discovery and development.